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Compound of Interest

Compound Name: 10-Methylphenothiazine

Cat. No.: B072558

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core chemical and physical properties of
10-Methylphenothiazine, a versatile heterocyclic compound. Renowned for its applications as
a key intermediate in the synthesis of pharmaceuticals, particularly antipsychotic drugs, and as
a stabilizer in polymerization processes, a thorough understanding of its characteristics is
crucial for its effective application in research and development.[1][2][3]

Core Chemical and Physical Properties

10-Methylphenothiazine is a derivative of phenothiazine with a methyl group attached to the
nitrogen atom.[4] It typically appears as a white to light yellow or pale green crystalline powder.

[1](21[5]

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Source

IUPAC Name 10-methylphenothiazine [41061[7]
N-Methylphenothiazine, 10-

Synonyms o [2][6117]
Methyl-10H-phenothiazine

CAS Number 1207-72-3 [1][2][8]

EC Number 214-896-8

Molecular Formula Ci13H11NS [1][21[41[8]

Molecular Weight 213.30 g/mol [1114118]
QXBUYALKJGBACG-

InChl Key [2][4][6]
UHFFFAOYSA-N

SMILES CN21c2cccce2Sc3cceeccl3 [2]

Table 2: Physical and Spectroscopic Properties

Property Value Conditions/Notes Source
White to light yellow
Appearance ) - [1112]
crystalline powder
Multiple sources
Melting Point 99-104 °C report ranges within [1112]51181
this value.
Boiling Point 3416 £12.0°C Predicted [2][3]
Solubility Insoluble In water [2][3]8]
Soluble In Acetone [2]
Density 1.1168 g/cm3 Rough estimate [2][3]
pKa 0.56 £0.20 Predicted [2][3]
Amax 310 nm In Chloroform (CHCIs)  [2][3]
255 nm In Hexane [3]
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Experimental Protocols

Detailed methodologies are essential for the replication of results and further development. The
following sections outline established protocols for the synthesis and purification of 10-
Methylphenothiazine.

A common and high-yield method for synthesizing 10-Methylphenothiazine involves the N-
alkylation of phenothiazine using iodomethane.[2][9]

Materials:

» Phenothiazine

e Sodium hydride (NaH, 60% dispersion in mineral oil)
o lodomethane (Methyl iodide)

e N,N-Dimethylformamide (DMF)

¢ Dichloromethane (DCM)

e Magnesium sulfate (MgSQOa4)

» Deionized water

Procedure:

¢ To a round-bottomed flask containing DMF (10 ml), slowly add NaH (1.0 g, 25.1 mmol) under
an ice-water bath to control the exothermic reaction.[9]

e Sequentially add phenothiazine (2 g, 10.0 mmol) and then iodomethane (1.3 g, 11.04 mmol)
to the cooled suspension.[9]

e Remove the flask from the ice bath and allow the reaction mixture to warm to room
temperature.[9]

 Stir the mixture for 2 hours. The progress of the reaction should be monitored by Thin-Layer
Chromatography (TLC).[9]
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Upon completion, quench the reaction by carefully adding water.

Extract the product into dichloromethane (3 x 50 ml).[9]

Combine the organic phases and dry over anhydrous magnesium sulfate.[9]

Concentrate the solution under reduced pressure to remove the solvent, yielding the crude
product.[9]

The selection of DMF as the solvent is critical, as substituting it with solvents like
tetrahydrofuran (THF) or dichloromethane (DCM) can lead to reduced yields due to the poor
solubility of intermediates.[4]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/synthesis/10-methylphenothiazine.htm
https://www.chemicalbook.com/synthesis/10-methylphenothiazine.htm
https://www.chemicalbook.com/synthesis/10-methylphenothiazine.htm
https://www.smolecule.com/products/s564554
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reaction Setup

NaH (Base)
Round-Bottom Flask

ICooling
I
I

Reagent Addition & Reaction

Ice-Water Bath Phenothiazine

1. Add Reagents
\

lodomethane

Y
Stir at RT for 2h

2. Reaction Complete

Worku‘ ? & Isolation

U

Monitor by TLC Quench with Water

Y

Extract with DCM

\/
Dry with MgSO4

Y

Concentrate

l

Crude 10-Methylphenothiazine

Click to download full resolution via product page

General workflow for the synthesis of 10-Methylphenothiazine.
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The crude product from synthesis can be purified to achieve high purity (=98%) suitable for
analytical and pharmaceutical applications.[1][8]

Methods:
o Recrystallization: This is the most common method.
o Recrystallize the crude product three times from ethanol to yield the a-form (prisms).[2][3]

o Alternatively, recrystallization from an ethanol/benzene mixture yields the B-form
(needles).[2][3]

 Silica Gel Column Chromatography: Following the synthesis protocol described above,
purification by silica gel column chromatography can yield the final product as a white solid.

[21[9]
e Vacuum Sublimation: This method can also be used for purification.[3]

Electrochemical Behavior

10-Methylphenothiazine (MPT) is electrochemically active and its behavior is central to its use
as a redox shuttle in lithium-ion batteries to prevent overcharging.[10] It undergoes a two-step
oxidation process.

» First Oxidation: The neutral MPT molecule is oxidized to a stable radical cation (MPTe+). This
reversible process occurs at approximately +3.7 V vs. Li/Li*.[10]

o Second Oxidation: At a higher potential (around +4.35 V vs. Li/Li*), the radical cation is
further oxidized to a dication (MPT2%).[10]

The stability of the radical cation is a key feature, making MPT and its derivatives effective for
electrochemical applications.[10]

10-Methylphenothiazina ~3.7V_ves_Li/Li+ > Radical Cation ~435V S;Li/Li‘f > Dication
(MPT) et | (MPTe+) (MPT2+)
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Electrochemical oxidation pathway of 10-Methylphenothiazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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